Cas no 36043-57-9 (1H-Isoindole-1,3(2H)-dione,2-decyl-)

• Product name: 1H-Isoindole-1,3(2H)-dione,2-decyl-
• CAS No: 36043-57-9
• MF: C₁₈H₂₅NO₂
• MW: 287.3966
• CID: 304634
• PubChem ID: 13584428

1H-Isoindole-1,3(2H)-dione,2-decyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-decyl-
• 2-decylisoindole-1,3-dione
• N-DECYLPHTHALIMIDE
• N-decyl-phthalimide
• CS-0161411
• CHEMBL2017486
• MFCD08062437
• SCHEMBL8862943
• 36043-57-9
• 2-decyl-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID60544374
• E74563
• 2-Decylisoindoline-1,3-dione
• BS-45374
• 2-Decyl-1H-isoindole-1,3(2H)-dione

• Inchi： InChI=1S/C18H25NO2/c1-2-3-4-5-6-7-8-11-14-19-17(20)15-12-9-10-13-16(15)18(19)21/h9-10,12-13H,2-8,11,14H2,1H3
• InChI Key： HJPUPXDCUZMNME-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 287.18900
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 6

Experimental Properties

• Density: 1.055
• Boiling Point: 397.5 °C at 760 mmHg
• Flash Point: 155.9 °C
• PSA: 37.38000
• LogP: 4.36120

1H-Isoindole-1,3(2H)-dione,2-decyl- Security Information

1H-Isoindole-1,3(2H)-dione,2-decyl- Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione,2-decyl-

Comprehensive Guide to 1H-Isoindole-1,3(2H)-dione,2-decyl- (CAS No. 36043-57-9): Properties, Applications, and Market Insights

1H-Isoindole-1,3(2H)-dione,2-decyl- (CAS No. 36043-57-9) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, often referred to as 2-decyl isoindole-1,3-dione, belongs to the class of phthalimide derivatives, which are known for their versatility in chemical synthesis and material science. With its unique molecular structure, this compound serves as a critical intermediate in the production of advanced materials, including polymers, coatings, and specialty chemicals.

The chemical structure of 1H-Isoindole-1,3(2H)-dione,2-decyl- features a decyl group attached to the nitrogen atom of the isoindole-1,3-dione core. This modification enhances its solubility in organic solvents and improves its compatibility with hydrophobic matrices, making it an ideal candidate for applications requiring tailored physicochemical properties. Researchers and manufacturers value this compound for its stability, reactivity, and ability to act as a building block for more complex molecules.

One of the most prominent applications of 2-decyl isoindole-1,3-dione is in the field of polymer chemistry. It is widely used as a monomer or additive in the synthesis of high-performance polymers, such as polyimides and polyamides. These polymers are renowned for their exceptional thermal stability, mechanical strength, and resistance to chemical degradation, making them suitable for aerospace, automotive, and electronics industries. The incorporation of 1H-Isoindole-1,3(2H)-dione,2-decyl- into polymer chains can significantly enhance their flexibility and processability without compromising their inherent properties.

In addition to its role in polymer science, CAS No. 36043-57-9 is also utilized in the formulation of advanced coatings and adhesives. Its ability to improve adhesion and durability makes it a preferred choice for protective coatings used in harsh environments. For instance, marine coatings containing this compound exhibit superior resistance to saltwater corrosion, while industrial coatings benefit from its enhanced thermal and chemical resistance. The growing demand for sustainable and high-performance coatings has further amplified the relevance of 2-decyl isoindole-1,3-dione in this sector.

The pharmaceutical and agrochemical industries have also explored the potential of 1H-Isoindole-1,3(2H)-dione,2-decyl- as a key intermediate in the synthesis of bioactive molecules. Its structural motif is often incorporated into drug candidates targeting various diseases, thanks to its ability to modulate biological activity. Similarly, in agrochemistry, this compound contributes to the development of novel pesticides and herbicides with improved efficacy and environmental safety profiles. The versatility of CAS No. 36043-57-9 in these fields underscores its importance in modern chemical research.

From a market perspective, the demand for 2-decyl isoindole-1,3-dione is expected to grow steadily, driven by advancements in material science and the increasing need for high-performance chemicals. The compound's compatibility with green chemistry principles, such as reduced toxicity and biodegradability, aligns with the global shift toward sustainable industrial practices. Manufacturers are investing in scalable synthesis methods to meet the rising demand while ensuring cost-effectiveness and environmental compliance.

Recent trends in the chemical industry highlight the importance of 1H-Isoindole-1,3(2H)-dione,2-decyl- in emerging technologies, such as flexible electronics and energy storage systems. Researchers are investigating its potential as a component in conductive polymers and battery materials, which could revolutionize next-generation devices. Additionally, the compound's role in nanotechnology and composite materials is gaining traction, opening new avenues for innovation.

For those seeking reliable suppliers of CAS No. 36043-57-9, it is essential to consider factors such as purity, consistency, and regulatory compliance. Reputable manufacturers provide detailed technical data sheets and certificates of analysis to ensure the quality and safety of their products. As the applications of 2-decyl isoindole-1,3-dione continue to expand, collaboration between researchers, manufacturers, and end-users will be crucial to unlocking its full potential.

In conclusion, 1H-Isoindole-1,3(2H)-dione,2-decyl- (CAS No. 36043-57-9) is a multifaceted compound with diverse applications across multiple industries. Its unique properties and adaptability make it a valuable asset in chemical synthesis, material science, and beyond. As technological advancements and sustainability initiatives drive demand, this compound is poised to play an increasingly vital role in shaping the future of industrial and scientific innovation.